Cas no 2138311-46-1 (1,3-Benzodioxole-5-methanamine, 6-bromo-N-methyl-N-(1-methylethyl)-)

• Product Name: 1,3-Benzodioxole-5-methanamine, 6-bromo-N-methyl-N-(1-methylethyl)-
• CAS No: 2138311-46-1
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 5280219
• Update Time: 2025-06-13

1,3-Benzodioxole-5-methanamine, 6-bromo-N-methyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanamine, 6-bromo-N-methyl-N-(1-methylethyl)-

• Inchi： 1S/C12H16BrNO2/c1-8(2)14(3)6-9-4-11-12(5-10(9)13)16-7-15-11/h4-5,8H,6-7H2,1-3H3
• InChI Key： SDPRDSDFUMRZBH-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(CN(C)C(C)C)C=C2OC1

Additional information on 1,3-Benzodioxole-5-methanamine, 6-bromo-N-methyl-N-(1-methylethyl)-

Comprehensive Overview of 1,3-Benzodioxole-5-methanamine, 6-bromo-N-methyl-N-(1-methylethyl)- (CAS No. 2138311-46-1)

The compound 1,3-Benzodioxole-5-methanamine, 6-bromo-N-methyl-N-(1-methylethyl)- (CAS No. 2138311-46-1) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a benzodioxole core and a bromo substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, given its ability to modulate specific biological pathways.

One of the key features of 1,3-Benzodioxole-5-methanamine, 6-bromo-N-methyl-N-(1-methylethyl)- is its N-methyl-N-(1-methylethyl) moiety, which enhances its lipophilicity and bioavailability. This property is critical for compounds intended to cross the blood-brain barrier, making it a candidate for neurological research. Recent studies have explored its role in targeting receptors associated with mood disorders, aligning with the growing public interest in mental health therapeutics.

In the context of green chemistry and sustainable synthesis, this compound has also been evaluated for its environmental impact. With increasing scrutiny on chemical manufacturing processes, researchers are investigating eco-friendly methods to produce 6-bromo-N-methyl-N-(1-methylethyl)-1,3-benzodioxole-5-methanamine. This aligns with the broader trend of reducing hazardous byproducts and optimizing atom economy in industrial applications.

The versatility of CAS No. 2138311-46-1 extends to material science, where its aromatic and heterocyclic properties are leveraged in the development of advanced polymers. Its benzodioxole ring system contributes to thermal stability, a feature highly sought after in high-performance materials. This has sparked discussions in online forums and academic circles about its potential in next-generation electronics and coatings.

From an analytical perspective, the characterization of 1,3-Benzodioxole-5-methanamine, 6-bromo-N-methyl-N-(1-methylethyl)- involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are essential for ensuring purity and consistency, particularly when the compound is used in precision applications. Quality control remains a top priority for manufacturers, reflecting the demand for reliable standards in research and development.

As the scientific community continues to explore the applications of 2138311-46-1, questions about its scalability and cost-effectiveness have emerged. Online searches frequently include queries like "synthesis routes for 6-bromo-N-methyl-N-(1-methylethyl)-1,3-benzodioxole-5-methanamine" and "suppliers of CAS 2138311-46-1," highlighting the practical challenges in its commercialization. Addressing these concerns is crucial for its adoption in large-scale industrial processes.

In summary, 1,3-Benzodioxole-5-methanamine, 6-bromo-N-methyl-N-(1-methylethyl)- represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, combined with the ongoing advancements in synthetic methodologies, position it as a compound of enduring relevance. Whether in the lab or the broader market, its potential continues to inspire innovation and inquiry.